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Compound of Interest

Compound Name: 6-Cyano Diclazuril-13C3,15N2
Cat. No.: B15600286
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic labeling pattern of 6-Cyano
Diclazuril-13Cs,5Nz2, a crucial internal standard for quantitative bioanalytical studies.
Understanding the precise location of the isotopic labels is paramount for accurate mass
spectrometry-based quantification of Diclazuril, a potent anticoccidial agent.

Molecular Structure and Isotopic Labeling

6-Cyano Diclazuril-3Cs,'5N2 is a stable isotope-labeled analog of Diclazuril. The labeling
pattern, with three Carbon-13 (13C) atoms and two Nitrogen-15 (*N) atoms, is strategically
placed within the molecule to ensure a significant mass shift from the unlabeled drug,
facilitating its use as an internal standard in mass spectrometric analyses.

Based on established synthetic routes for Diclazuril and related triazine compounds, the most
probable isotopic labeling pattern for 6-Cyano Diclazuril-13Cs,1°Nz is as follows:

o Two °N atoms are incorporated into the 1,2,4-triazine-3,5-dione ring.
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e Two 13C atoms are located at the carbonyl positions (C3 and C5) of the 1,2,4-triazine-3,5-
dione ring.

» One 3C atom constitutes the cyano group attached to the phenyl ring.

This specific placement ensures that the labels are in a stable part of the molecule, minimizing
the risk of isotopic exchange during sample preparation and analysis.

Caption: Isotopic labeling pattern of 6-Cyano Diclazuril-13C3,>Na2.

Physicochemical and Mass Spectrometric Data

The incorporation of stable isotopes results in a predictable mass shift, which is fundamental
for its function as an internal standard.

Property Value

Chemical Formula C1413C3HoCI3N21°N202
Monoisotopic Mass 412.97 g/mol
Molecular Weight 412.6 g/mol

Nominal Mass Shift from Unlabeled +5 Da

Note: The exact mass will vary slightly depending on the isotopic purity of the starting

materials.

Generalized Synthetic Pathway

While the specific, proprietary synthesis of 6-Cyano Diclazuril-3Cs,'>N2 is not publicly available,
a generalized synthetic workflow can be inferred from known methods for preparing Diclazuril.
The synthesis would involve the use of isotopically labeled precursors to introduce the 3C and
15N atoms at the desired positions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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